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Abstract
9-Oxononanoic acid (9-ONA), a medium-chain oxo-fatty acid, is a significant product of lipid

peroxidation, arising from the oxidation of unsaturated fatty acids like linoleic and oleic acid.[1]

[2][3] Its presence and biological activities have garnered increasing interest in the scientific

community, particularly concerning its roles in cellular signaling, metabolic regulation, and as a

potential biomarker for oxidative stress-related pathologies. This document provides an in-

depth technical guide on 9-oxononanoic acid, summarizing its chemical properties, synthesis

methodologies, biological functions, and the experimental protocols utilized in its study.

Chemical and Physical Properties
9-Oxononanoic acid, also known as azelaaldehydic acid, is a nine-carbon dicarboxylic acid

with an aldehyde group at the C9 position.[4][5] It is a relatively stable aldehyde that can

accumulate in biological systems under conditions of oxidative stress.[6][7]
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Property Value Source

CAS Number 2553-17-5 [1][2][4]

Molecular Formula C9H16O3 [2][4]

Molecular Weight 172.22 g/mol [2][4]

Melting Point 70 °C [1]

Boiling Point 181-182 °C (at 15 Torr) [1]

Form Solid [1][2]

Solubility

Slightly soluble in chloroform

and methanol. Practically

insoluble in water.

[1][2][5]

pKa 4.77 ± 0.10 (Predicted) [1]

Synthesis of 9-Oxononanoic Acid
The synthesis of 9-oxononanoic acid can be achieved through both chemical and

biotechnological routes.

Chemical Synthesis: Ozonolysis of Oleic Acid
A common laboratory-scale synthesis involves the ozonolysis of oleic acid.[3][8] This method

produces 9-oxononanoic acid alongside other products like nonanoic acid, nonanal, and

azelaic acid.[3][8]

Experimental Protocol: Ozonolysis of Oleic Acid

This protocol is a generalized procedure based on established ozonolysis reactions.[3][8]

Dissolution: Dissolve oleic acid in a suitable solvent mixture (e.g., methanol or a mixture of

dichloromethane and methanol).

Ozonolysis: Cool the solution to a low temperature (typically -78°C) and bubble ozone gas

through the solution until a blue color persists, indicating an excess of ozone.
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Quenching: Purge the solution with an inert gas (e.g., nitrogen or oxygen) to remove excess

ozone.

Reductive Work-up: Add a reducing agent, such as dimethyl sulfide or triphenylphosphine, to

the solution and allow it to warm to room temperature. This step cleaves the ozonide to yield

the desired aldehyde.

Purification: The resulting mixture of products can be separated and purified using column

chromatography. For instance, silica gel chromatography with a gradient of diethyl ether in

hexane can be employed to isolate 9-oxononanoic acid.[6]

Biotechnological Synthesis: Enzymatic Cascade
A greener alternative to chemical synthesis is a two-step, one-pot enzymatic cascade using

lipoxygenase and hydroperoxide lyase.[9][10] This method converts linoleic acid into 9-
oxononanoic acid with high selectivity and yield.[9][10]

Experimental Protocol: Two-Step Enzymatic Synthesis from Linoleic Acid

This protocol is based on the successive addition of enzymes to improve yield.[9][10][11]

Step 1: Lipoxygenase Reaction

Prepare a reaction mixture containing linoleic acid in a suitable buffer (e.g., borate buffer).

Add 9S-lipoxygenase (from Solanum tuberosum) to the mixture.

Incubate at an optimal temperature (e.g., 25°C) with constant stirring and aeration to

ensure sufficient oxygen supply.[11]

Monitor the formation of the intermediate, 9S-hydroperoxyoctadecadienoic acid (9S-

HPODE), using HPLC.[11]

Step 2: Hydroperoxide Lyase Reaction

Once the lipoxygenase reaction is complete, adjust the pH of the reaction mixture to the

optimum for hydroperoxide lyase (e.g., pH 6.5-7.0).[11]
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Add 9/13-hydroperoxide lyase (from Cucumis melo).[11]

The cleavage of 9S-HPODE to 9-oxononanoic acid is a rapid reaction.[11]

Extraction and Purification

Terminate the reaction and extract the product quickly to minimize degradation.[11]

Extract the product from the reaction mixture using an appropriate organic solvent.

Purify the 9-oxononanoic acid using chromatographic techniques.[12]

Synthesis
Method

Precursor
Key
Reagents/Enzy
mes

Reported Yield Source

Ozonolysis Oleic Acid

Ozone, Reducing

Agent (e.g.,

Dimethyl Sulfide)

14 ± 2% carbon

yield
[8]

Enzymatic

Cascade
Linoleic Acid

9S-lipoxygenase,

9/13-

hydroperoxide

lyase

73% [9][10]

Biological Functions and Signaling Pathways
9-Oxononanoic acid exhibits significant biological activities, primarily related to lipid

metabolism and cellular signaling cascades.

Induction of the Arachidonate Cascade and Platelet
Aggregation
A key biological role of 9-ONA is its ability to induce the arachidonate cascade.[6][7] It

stimulates the activity of phospholipase A₂ (PLA₂), the key enzyme that initiates this cascade

by releasing arachidonic acid from membrane phospholipids.[6][7][13] This leads to the

production of eicosanoids, including thromboxane A₂ (TxA₂), a potent agonist of platelet
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aggregation.[6][7][13] The stable metabolite of TxA₂, thromboxane B₂ (TxB₂), is often

measured as an indicator of TxA₂ production.[6][7][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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